Cas no 2107804-89-5 (1-methylspiro[3.5]nonan-1-ol)

• Product Name: 1-methylspiro[3.5]nonan-1-ol
• CAS No: 2107804-89-5
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 5290824
• Update Time: 2026-03-10

1-methylspiro[3.5]nonan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-methylspiro[3.5]nonan-1-ol

• Inchi： 1S/C10H18O/c1-9(11)7-8-10(9)5-3-2-4-6-10/h11H,2-8H2,1H3
• InChI Key： VINGIRQFHZWSAH-UHFFFAOYSA-N
• SMILES： C1(C)(O)C2(CCCCC2)CC1

Additional information on 1-methylspiro[3.5]nonan-1-ol

Exploring the Unique Properties and Applications of 1-methylspiro[3.5]nonan-1-ol (CAS No. 2107804-89-5)

The chemical compound 1-methylspiro[3.5]nonan-1-ol (CAS No. 2107804-89-5) has garnered significant attention in recent years due to its distinctive spirocyclic structure and versatile applications in organic synthesis and material science. As researchers and industries seek innovative solutions for sustainable chemistry and high-performance materials, this compound stands out for its potential in fragrance formulation, pharmaceutical intermediates, and specialty polymers. Its unique molecular architecture offers a blend of stability and reactivity, making it a valuable candidate for advanced research.

One of the most intriguing aspects of 1-methylspiro[3.5]nonan-1-ol is its spiro[3.5]nonane backbone, which contributes to its steric hindrance and conformational rigidity. These properties are particularly relevant in the context of drug discovery, where researchers are increasingly focusing on 3D molecular frameworks to improve binding affinity and metabolic stability. The compound's methyl group and hydroxyl functionality further enhance its utility as a chiral building block, aligning with the growing demand for enantioselective synthesis in the pharmaceutical industry.

In the realm of fragrance chemistry, 1-methylspiro[3.5]nonan-1-ol has emerged as a promising ingredient due to its potential to deliver woody and amber-like olfactory notes. With consumers increasingly drawn to niche perfumery and sustainable scent solutions, this compound offers perfumers a novel synthetic alternative to traditional natural extracts. Its stability under varying pH conditions and compatibility with other aroma chemicals make it a versatile choice for modern fragrance design.

From a material science perspective, the spirocyclic motif in 1-methylspiro[3.5]nonan-1-ol presents opportunities for developing high-temperature-resistant polymers and advanced coatings. As industries prioritize lightweight materials and energy-efficient solutions, this compound's ability to impart thermal stability and mechanical strength to polymeric matrices is highly valued. Researchers are also exploring its use in liquid crystal formulations, where its rigid core structure could enhance mesophase behavior.

The synthesis of 1-methylspiro[3.5]nonan-1-ol typically involves multistep organic transformations, including ring-closing metathesis and selective oxidation strategies. Recent advancements in catalytic methods have improved the atom economy and yield efficiency of its production, addressing the industry's push toward greener chemistry practices. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying the compound's structural purity and stereochemical configuration.

As the scientific community continues to explore spirocyclic compounds, 1-methylspiro[3.5]nonan-1-ol (CAS No. 2107804-89-5) remains a compelling subject for both academic research and industrial innovation. Its combination of structural novelty and functional versatility positions it as a key player in the development of next-generation fine chemicals and functional materials. With ongoing studies investigating its biological activity and material properties, this compound is poised to make significant contributions across multiple scientific disciplines.